[5-(4-Fluoro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetic acid

• IUPAC Name: 2-[[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetic acid
• InChI: InChI=1S/C10H7FN2O3S/c11-7-3-1-6(2-4-7)9-12-13-10(16-9)17-5-8(14)15/h1-4H,5H2,(H,14,15)
• InChI Key: HIAAWEVGYSBOCA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN=C(O2)SCC(=O)O)F
• Molecular Formula: C10H7FN2O3S
• Molecular Weight: 254.24 g/mol

Description

“[5-(4-Fluoro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetic acid” is a sulfur-containing heterocyclic compound. It is also known as FOASA. The molecular formula of this compound is C10H7FN2O3S and it has a molecular weight of 254.24 g/mol.

Synthesis Analysis

The synthesis of 1,3,4-oxadiazole derivatives, which includes “[5-(4-Fluoro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetic acid”, involves reactions of acid hydrazides (or hydrazine) with acid chlorides/carboxylic acids and direct cyclization of diacylhydrazines using a variety of dehydrating agents such as phosphorous oxychloride.

Molecular Structure Analysis

The molecular structure of “[5-(4-Fluoro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetic acid” can be analyzed using various spectroscopic techniques. For instance, the IR spectrum can provide information about the functional groups present in the molecule. The 1H NMR and 13C NMR spectra can provide information about the hydrogen and carbon environments in the molecule.

Chemical Reactions Analysis

The chemical reactions involving “[5-(4-Fluoro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetic acid” can be studied using various techniques. For instance, the reaction of aryl hydrazide with phosphorous oxychloride followed by the addition of the compound results in a reaction mixture that, after refluxing for 6-7 hours, is cooled to room temperature and poured onto.

Physical And Chemical Properties Analysis

The physical and chemical properties of “[5-(4-Fluoro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetic acid” can be analyzed using various techniques. For instance, the yield, melting point, and mass spectrometry data can provide information about the physical properties of the compound. The IR, 1H NMR, and 13C NMR spectra can provide information about the chemical properties of the compound.

Scientific Research Applications

Anticancer Agent

5-(4-Fluoro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetic acid: has shown promise as an anticancer agent. The oxadiazole moiety, in particular, has been evaluated for its efficacy against various cancer cell lines. . This suggests potential applications in the development of targeted cancer therapies.

Antidiabetic Activity

The oxadiazole derivatives have also been explored for their antidiabetic properties. The structural configuration of these compounds allows for interaction with biological targets relevant to diabetes management. .

Future Directions

The future directions for research on “[5-(4-Fluoro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetic acid” could include further investigation into its biological activities, such as its antimicrobial potential. Additionally, further studies could be conducted to elucidate its mechanism of action and to explore its potential applications in various fields.